Cas no 1804206-72-1 (2-(3-Bromopropyl)-6-(methylthio)mandelic acid)

• Product Name: 2-(3-Bromopropyl)-6-(methylthio)mandelic acid
• CAS No: 1804206-72-1
• MF: C₁₂H₁₅BrO₃S
• MW: 319.214701890945
• CID: 4939348
• Update Time: 2025-10-28

2-(3-Bromopropyl)-6-(methylthio)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-6-(methylthio)mandelic acid

• Inchi： 1S/C12H15BrO3S/c1-17-9-6-2-4-8(5-3-7-13)10(9)11(14)12(15)16/h2,4,6,11,14H,3,5,7H2,1H3,(H,15,16)
• InChI Key： SIZPUWKASIIRRP-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C=1C(C(=O)O)O)SC

Computed Properties

• Exact Mass: 317.99253 g/mol
• Monoisotopic Mass: 317.99253 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.8
• Molecular Weight: 319.22

Additional information on 2-(3-Bromopropyl)-6-(methylthio)mandelic acid

2-(3-Bromopropyl)-6-(methylthio)mandelic acid: A Comprehensive Overview

2-(3-Bromopropyl)-6-(methylthio)mandelic acid (CAS No. 1804206-72-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and biological activities of 2-(3-Bromopropyl)-6-(methylthio)mandelic acid, highlighting its significance in contemporary research.

Chemical Structure and Properties

2-(3-Bromopropyl)-6-(methylthio)mandelic acid is a derivative of mandelic acid, a well-known organic compound with a wide range of applications in pharmaceuticals and chemical synthesis. The presence of the bromopropyl and methylthio groups imparts unique chemical and physical properties to this compound. The bromopropyl group is highly reactive and can participate in various chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules. The methylthio group, on the other hand, confers additional stability and reactivity to the molecule, enhancing its potential for biological applications.

The molecular formula of 2-(3-Bromopropyl)-6-(methylthio)mandelic acid is C11H14BrO3S, with a molecular weight of approximately 304.19 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The compound exhibits excellent thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 2-(3-Bromopropyl)-6-(methylthio)mandelic acid has been extensively studied in recent years, with several efficient methods reported in the literature. One common approach involves the reaction of mandelic acid with 1-bromo-3-chloropropane followed by treatment with sodium methanethiolate to introduce the methylthio group. This method yields high purity products with good yields, making it suitable for large-scale production.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling of mandelic acid with 3-bromopropyl methanethiosulfonate has been shown to produce 2-(3-Bromopropyl)-6-(methylthio)mandelic acid with high efficiency and selectivity. This method offers several advantages, including mild reaction conditions and the ability to control regioselectivity.

Biological Activities and Applications

2-(3-Bromopropyl)-6-(methylthio)mandelic acid has demonstrated significant biological activities that make it a promising candidate for drug development. Recent studies have shown that this compound exhibits potent anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(3-Bromopropyl)-6-(methylthio)mandelic acid could be developed into a novel therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(3-Bromopropyl)-6-(methylthio)mandelic acid has also been investigated for its potential as an antimicrobial agent. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as certain fungi. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death. These properties make it a valuable candidate for developing new antibiotics to combat multidrug-resistant pathogens.

< strong >Research Challenges and Future Directions< / strong > p > < p >Despite its promising potential, several challenges remain in the development of2-(3-Bromopropyl)-6-(methylthio)mandelic acid< / strong >as a therapeutic agent. One major challenge is optimizing its pharmacokinetic properties to ensure effective delivery to target tissues while minimizing side effects. Ongoing research is focused on developing prodrugs or drug delivery systems that can enhance the bioavailability and stability of2-(3-Bromopropyl)-6-(methylthio)mandelic acid< / strong >in vivo.< / p > < p >Another area of active research is exploring the synergistic effects of2-(3-Bromopropyl)-6-(methylthio)mandelic acid< / strong >with other drugs or therapeutic agents. For example, combining2-(3-Bromopropyl)-6-(methylthio)mandelic acid< / strong >with existing anti-inflammatory or antimicrobial drugs may enhance their efficacy while reducing the required dosage.< / p > < p >In conclusion,< strong >2-(3-Bromopropyl)-6-(methylthio)mandelic acid< / strong >(CAS No. 1804206-72-1) represents a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and versatile synthetic methods make it an attractive candidate for drug development in various therapeutic areas. As research in this field continues to advance,< strong >2-(3-Bromopropyl)-6-(methylthio)mandelic acid< / strong >has the potential to contribute significantly to the discovery and development of new medicines.< / p > article > response >